Cas no 1028332-16-2 (NA)
NA structure
Product Name:NA
CAS No:1028332-16-2
MF:C14H20BClO4
MW:298.570203781128
CID:4559455
Update Time:2022-09-22
NA Chemical and Physical Properties
Names and Identifiers
-
- NA
-
- Inchi： 1S/C14H20BClO4/c1-13(2)14(3,4)20-15(19-13)12-10(16)7-9(17-5)8-11(12)18-6/h7-8H,1-6H3
- InChI Key： NEYCGAWYGFTXHI-UHFFFAOYSA-N
- SMILES： O1C(C)(C)C(C)(C)OB1C1=C(OC)C=C(OC)C=C1Cl
Computed Properties
- Exact Mass: 298.114317g/mol
- Monoisotopic Mass: 298.114317g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 334
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 298.57g/mol
- Topological Polar Surface Area: 36.9Ų
NA Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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